Cas no 90303-36-9 (L-Alanine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]-, monohydrate (9CI))

• Product Name: L-Alanine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]-, monohydrate (9CI)
• CAS No: 90303-36-9
• MF: C₁₁H₂₂N₂O₆
• MW: 278.302183628082
• CID: 798200
• PubChem ID: 57372561
• Update Time: 2025-04-19

L-Alanine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]-, monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[N-[(1,1-dimethylethoxy)carbonyl]-L-alanyl]-, monohydrate (9CI)
• Boc-L-Ala-L-Ala
• N-{[(2-Methyl-2-propanyl)oxy]carbonyl}-L-alanyl-L-alanine
• Boc-Ala-Ala-OH.H2O
• 90303-36-9
• (tert-Butoxycarbonyl)-L-alanyl-L-alanine monohydrate

• Inchi： 1S/C11H20N2O5.H2O/c1-6(8(14)12-7(2)9(15)16)13-10(17)18-11(3,4)5;/h6-7H,1-5H3,(H,12,14)(H,13,17)(H,15,16);1H2/t6-,7-;/m0./s1
• InChI Key： OIDSMSOXNMHHCH-LEUCUCNGSA-N
• SMILES： O(C(N[C@@H](C)C(N[C@H](C(=O)O)C)=O)=O)C(C)(C)C.O

Computed Properties

• Exact Mass: 278.14778643g/mol
• Monoisotopic Mass: 278.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų